Cas no 20958-15-0 (Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl-)

Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl- is a polycyclic organic compound featuring a fused phenanthrene-furan-dione structure. Its key advantages include a rigid, planar molecular framework, which enhances stability and facilitates applications in materials science and organic synthesis. The tetrahydro and trimethyl substitutions improve solubility in common organic solvents while maintaining thermal resistance. This compound is of interest in photophysical studies due to its conjugated system, which may exhibit unique electronic properties. Its structural complexity also makes it a potential intermediate for synthesizing advanced functional materials or bioactive molecules. The defined stereochemistry and purity are critical for reproducible performance in research applications.
Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl- structure
20958-15-0 structure
Product name:Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl-
CAS No:20958-15-0
MF:C19H18O3
MW:294.34442
CID:284678
PubChem ID:626354

Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl-
    • Isotanshinone IIA
    • Isotanshinone II (Salvia miltiorhiza)
    • IsotanshinoneII
    • 1,2,3,4-Tetrahydro-4,4,8-trimethylphenanthro[3,2-b]furan-7,11-dione
    • Isotanshinone II
    • HY-N6650
    • QHGPIJMPUOVBOL-UHFFFAOYSA-N
    • GLXC-17049
    • 4,4,8-Trimethyl-1,2,3,4-tetrahydrophenanthro[3,2-b]furan-7,11-dione #
    • 4,4,8-trimethyl-2,3-dihydro-1H-naphtho[2,1-f][1]benzofuran-7,11-dione
    • 20958-15-0
    • SCHEMBL16023777
    • FS-6991
    • PD100172
    • CS-0067963
    • AKOS040740820
    • Phenanthro[3,2-b]furan-7,11-dione, 1,2,3,4-tetrahydro-4,4,8-trimethyl-
    • DA-54464
    • 4,4,8-trimethyl-2,3-dihydro-1H-naphtho(2,1-f)(1)benzofuran-7,11-dione
    • 4,4,8-trimethyl-1H,2H,3H-phenanthro[3,2-b]furan-7,11-dione
    • Inchi： InChI=1S/C19H18O3/c1-10-9-22-18-14(10)16(20)12-6-7-13-11(15(12)17(18)21)5-4-8-19(13,2)3/h6-7,9H,4-5,8H2,1-3H3
    • InChI Key： QHGPIJMPUOVBOL-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(C3=C(C=C2)C(C)(C)CCC3)C(C4=C1C(C)=CO4)=O

Computed Properties

  • Exact Mass: 294.126
  • Monoisotopic Mass: 294.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3A^2
  • XLogP3: 4.9

Experimental Properties

  • Color/Form: Red powder
  • Density: 1.209±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 208 ºC
  • Solubility: Insuluble (6.2E-5 g/L) (25 ºC),

Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl- Security Information

  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC12066-250 mg
Isotanshinone IIA
 20958-15-0 >98%
250mg
 $2100.0 2022-03-01
TargetMol Chemicals
T13740-5mg
Isotanshinone IIA
 20958-15-0
5mg
 ￥ 5510 2024-07-20
TargetMol Chemicals
T13740-1 ml * 10 mm
Isotanshinone IIA
 20958-15-0
1 ml * 10 mm
 ￥ 5610 2024-07-20
eNovation Chemicals LLC
Y1237921-5mg
Isotanshinone IIA
 20958-15-0 98%
5mg
 $2180 2025-02-24
eNovation Chemicals LLC
Y1237921-1mg
Isotanshinone IIA
 20958-15-0 98%
1mg
 $995 2025-02-24
eNovation Chemicals LLC
Y1237921-1mg
Isotanshinone IIA
 20958-15-0 98%
1mg
 $995 2025-02-25
DC Chemicals
DC12066-1 g
Isotanshinone IIA
 20958-15-0 >98%
1g
 $4200.0 2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I36000-5mg
Isotanshinone IIA
 20958-15-0 ,HPLC≥98%
5mg
 ¥6928.0 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce51824-5mg
Isotanshinone IIA
 20958-15-0 98%
5mg
 ￥7043.00 2023-09-07
DC Chemicals
DC12066-100mg
Isotanshinone IIA
 20958-15-0 >98%
100mg
 $1050.0 2023-09-15

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